Cas no 17174-03-7 (2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid)

• Product Name: 2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid
• CAS No: 17174-03-7
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• MDL: MFCD00203260
• CID: 122151
• PubChem ID: 671328
• Update Time: 2025-10-06

2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((4,6-Dimethylpyrimidin-2-yl)amino)benzoic acid
• 2-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO]BENZOIC ACID
• Benzoic acid,2-[(4,6-dimethyl-2-pyrimidinyl)amino]-
• N-(4,6-Dimethylpyrimidin-2-yl)-2-aminobenzoic acid
• TIMTEC-BB SBB007411
• SALOR-INT L118710-1EA
• N-(4,6-Dimethylpyrimidin-2-yl)anthranilic acid, 2-[(2-Carboxyphenyl)amino]-4,6-dimethylpyrimidine
• PS-5767
• HMS1383N12
• AKOS022103602
• IDI1_003941
• BRD-K11867773-001-02-5
• FT-0676492
• CS-0312788
• BB 0237741
• 2-(4,6-dimethylpyrimidin-2-ylamino)benzoic acid
• J-010748
• HMS519E11
• Oprea1_262405
• Peakdale1_000451
• 2-(4,6-Dimethyl-pyrimidin-2-ylamino)-benzoi c acid
• 2-((4,6-dimethyl-2-pyrimidinyl)amino)benzoic acid
• SB57893
• Oprea1_347058
• SCHEMBL3882260
• UNM000011039501
• A811345
• 2-[(4,6-dimethyl-2-pyrimidinyl)amino]benzoic acid
• 17174-03-7
• ChemDiv2_005226
• 2-(4,6-Dimethyl-pyrimidin-2-ylamino)-benzoic acid
• DTXSID60350033
• AKOS000301786
• MFCD00203260
• STK523241
• BBL009804
• AG-205/13548048
• STL310310
• 2-{[(2Z)-4,6-dimethylpyrimidin-2(1H)-ylidene]amino}benzoic acid
• 2-((4,6-Dimethylpyrimidin-2-yl)amino)benzoicacid
• 2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid

• MDL： MFCD00203260
• Inchi： 1S/C13H13N3O2/c1-8-7-9(2)15-13(14-8)16-11-6-4-3-5-10(11)12(17)18/h3-7H,1-2H3,(H,17,18)(H,14,15,16)
• InChI Key： ZVKKVDGNHFQSNX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC1N=C(C)C=C(C)N=1)=O

Computed Properties

• Exact Mass: 243.10100
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.3
• Melting Point: 252-254
• Boiling Point: 461.4°Cat760mmHg
• Flash Point: 232.9°C
• Refractive Index: 1.652
• PSA: 75.11000
• LogP: 2.60820

2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid

Professional Introduction to 2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid (CAS No. 17174-03-7)

2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid, identified by its CAS number 17174-03-7, is a significant compound in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives and has garnered considerable attention due to its versatile applications in drug development and molecular biology. The structural features of this molecule, particularly the presence of a benzoic acid moiety linked to a dimethylpyrimidine ring, make it a valuable scaffold for designing novel bioactive molecules.

The< strong>benzoic acid component of 2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid contributes to its acidic properties, which are often exploited in pharmaceutical formulations. This acidic nature allows the compound to interact with various biological targets, making it a potential candidate for therapeutic intervention. Additionally, the< strong>dimethylpyrimidine ring introduces specific electronic and steric properties that can influence the compound's binding affinity and selectivity towards biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. Research studies have demonstrated that compounds incorporating the pyrimidine core exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid structure has been investigated for its ability to modulate enzymatic pathways and signal transduction mechanisms relevant to human health and disease.

One of the most compelling aspects of 2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel drugs targeting various therapeutic areas. For instance, studies have shown that derivatives of this molecule can inhibit the activity of enzymes involved in cancer progression, offering a promising avenue for developing targeted cancer therapies.

The< strong>CAS number 17174-03-7 provides a unique identifier for this compound, facilitating its use in scientific literature and patent applications. This standardized nomenclature ensures clarity and precision in communication among researchers and industry professionals. The compound's detailed chemical characterization, including its molecular formula (C₁₁H₁₁N₃O₂) and molecular weight (215.22 g/mol), further enhances its utility in research and development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid with greater accuracy. Molecular docking studies have revealed that this compound can bind effectively to specific protein targets, suggesting its potential as a lead compound for drug discovery. These computational approaches complement experimental investigations, providing a more comprehensive understanding of the compound's pharmacological profile.

The< strong>dimethylpyrimidine moiety in 2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid has been particularly studied for its ability to enhance binding interactions with biological receptors. This structural feature contributes to the compound's selectivity, minimizing off-target effects that can lead to adverse side effects. Such selectivity is crucial in drug development, as it ensures that therapeutic agents act precisely on their intended targets while sparing healthy cells.

In addition to its pharmaceutical applications, 2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid has shown promise in agricultural research. Its structural analogs have been explored as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. This dual functionality makes it an attractive candidate for developing environmentally friendly agrochemicals that can protect crops without harming beneficial organisms.

The synthesis of< strong>2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline these processes, making it more feasible to produce large quantities of the compound for research and commercial purposes. These synthetic advances underscore the importance of interdisciplinary collaboration between organic chemists and biochemists in harnessing the full potential of this molecule.

Ongoing research continues to uncover new applications for 2-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid across various fields. Its unique structural features make it a versatile building block for designing innovative chemical entities with tailored biological activities. As our understanding of molecular interactions deepens, compounds like this are expected to play an increasingly pivotal role in advancing medical science and addressing global health challenges.